Cas no 16171-74-7 (1,2-Ethanediamine,N1,N2-dioctyl-N1-[2-(octylamino)ethyl]-)

• Product Name: 1,2-Ethanediamine,N1,N2-dioctyl-N1-[2-(octylamino)ethyl]-
• CAS No: 16171-74-7
• MF: C₂₈H₆₁N₃
• MW: 439.804048299789
• CID: 207980
• PubChem ID: 85313
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N2-dioctyl-N1-[2-(octylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N2-dioctyl-N1-[2-(octylamino)ethyl]-
• Catalpin
• 1,2-Ethanediamine, N,N'-dioctyl-N-(2-(octylamino)ethyl)-
• 1,2-Ethanediamine, N1,N2-dioctyl-N1-(2-(octylamino)ethyl)-
• N,N'-Dioctyl-N'-(2-(octylamino)ethyl)-1,2-ethanediamine
• N,N'-Dioctyl-N-(2-(octylamino)ethyl)ethylenediamine
• N,N'-dioctyl-N-[2-(octylamino)ethyl]ethane-1,2-diamine
• EINECS 240-312-6
• SCHEMBL9322901
• NS00025273
• DTXSID6066020
• 16171-74-7
• 1,2-Ethanediamine, N,N'-dioctyl-N-[2-(octylamino)ethyl]-
• 1,2-Ethanediamine, N1,N2-dioctyl-N1-[2-(octylamino)ethyl]-
• FXZ5SP5349

• Inchi： 1S/C28H61N3/c1-4-7-10-13-16-19-22-29-24-27-31(26-21-18-15-12-9-6-3)28-25-30-23-20-17-14-11-8-5-2/h29-30H,4-28H2,1-3H3
• InChI Key： RFINSRZFFYSEDU-UHFFFAOYSA-N
• SMILES： N(CCNCCCCCCCC)(CCNCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 439.48693
• Monoisotopic Mass: 439.487
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 27
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3A^2
• XLogP3: 9.7

Experimental Properties

• Density: 0.852
• Boiling Point: 523.7°Cat760mmHg
• Flash Point: 239.7°C
• Refractive Index: 1.465
• PSA: 27.3